Cas no 185414-66-8 (2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile)

• Product Name: 2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile
• CAS No: 185414-66-8
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 6387884
• PubChem ID: 2833685
• Update Time: 2025-06-08

2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile
• 2-(benzylthio)-4-oxo-3-azaspiro[5.5]undec-1-ene-1,5-dicarbonitrile
• 3-Azaspiro[5.5]undec-1-ene-1,5-dicarbonitrile, 4-oxo-2-[(phenylmethyl)thio]-
• 2-(benzylsulfanyl)-4-oxo-3-azaspiro[5.5]undec-1-ene-1,5-dicarbonitrile
• SMSF0004525
• AKOS001145611
• SR-01000516590-1
• 185414-66-8
• F0182-0187
• Cambridge id 5212140
• BIM-0013845.P001
• Z57075718
• CBMicro_013820
• SR-01000516590
• CB07966
• AB00980629-01
• 4-benzylsulfanyl-2-oxo-3-azaspiro[5.5]undec-4-ene-1,5-dicarbonitrile

• Inchi： 1S/C19H19N3OS/c20-11-15-17(23)22-18(24-13-14-7-3-1-4-8-14)16(12-21)19(15)9-5-2-6-10-19/h1,3-4,7-8,15H,2,5-6,9-10,13H2,(H,22,23)
• InChI Key： PDHWWQMYBJCWCC-UHFFFAOYSA-N
• SMILES： C1(C#N)C2(CCCCC2)C(C#N)C(=O)NC=1SCC1=CC=CC=C1

Computed Properties

• Exact Mass: 337.12488341g/mol
• Monoisotopic Mass: 337.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 613.2±55.0 °C(Predicted)
• pka: 13.34±0.70(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile

Introduction to 2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile (CAS No. 185414-66-8)

2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique spirocyclic framework and functional groups. The compound, identified by its CAS number 185414-66-8, features a spirocyclic structure consisting of a bicyclic system comprising an azine ring fused with a decene backbone, further functionalized with benzylsulfanyl and cyano substituents. This molecular architecture not only imparts distinctive electronic and steric properties but also opens up diverse possibilities for its application in drug discovery and synthetic chemistry.

The presence of the spirocyclic core in this molecule is particularly noteworthy, as spiro compounds are known for their enhanced metabolic stability and binding affinity. Spiroconjugated systems have been extensively studied for their potential in developing bioactive molecules due to their rigid three-dimensional structure, which can facilitate optimal interactions with biological targets. In recent years, there has been a surge in research focusing on spirocyclic scaffolds, particularly those incorporating nitrogen heterocycles, as they exhibit promising pharmacological profiles.

One of the most striking features of 2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile is the combination of the benzylsulfanyl group and the dicarbonitrile moiety. The benzylsulfanyl group is a well-known pharmacophore that can contribute to hydrophobic interactions and metal chelation, while the cyano groups introduce electrophilic centers that can participate in further derivatization or serve as anchors for biological recognition. This unique combination suggests that the compound may exhibit multifaceted biological activities, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in critical biological pathways such as inflammation, cancer metabolism, and neural signaling. These preliminary findings align with the growing interest in spirocyclic compounds as potential therapeutic agents.

The synthesis of 2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile presents a significant challenge due to its intricate structure. However, recent developments in synthetic methodologies have made it more feasible to construct such complex molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry and functionalization. These advances not only enhance the accessibility of the compound but also pave the way for its structural analogs, which could provide insights into structure–activity relationships (SAR) and optimize its pharmacological properties.

In the realm of medicinal chemistry, the exploration of novel scaffolds is crucial for overcoming drug resistance and discovering new therapeutic strategies. The unique structural features of 2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-ene-1,5-dicarbonitrile make it a promising candidate for addressing unmet medical needs. For instance, its spirocyclic core could be exploited to develop kinase inhibitors or antiviral agents by modulating specific interactions with biological targets. Additionally, the presence of both sulfur and nitrogen heterocycles offers opportunities for designing molecules with enhanced bioavailability and selectivity.

The potential applications of this compound extend beyond traditional pharmaceuticals. In materials science, spirocyclic compounds have been explored for their optical properties, making them suitable for use in organic electronics and photovoltaic devices. While this application is still largely theoretical for 2-(benzylsulfanyl)-4-oxo-3-azaspiro5.5undec-1-enenontrile, it underscores the versatility of such molecular architectures.

Future research directions may include exploring derivative synthesis to modify specific functional groups while retaining the core spirocyclic structure. This could involve introducing additional substituents or altering connectivity to enhance potency or selectivity against specific biological targets. Furthermore, investigating the compound’s mechanism of action would provide valuable insights into its pharmacological effects and guide further optimization efforts.

The growing interest in spirocyclic compounds underscores their potential as building blocks for innovative drug discovery programs. As synthetic methodologies continue to evolve, accessing complex molecules like 2-(benzylsulfanyl)-4 oxo 3 azaspiro 55 undec 1 ene 15 dicarbonitrile CAS No 185414668 will become increasingly routine, opening doors to new therapeutic possibilities across multiple disease areas.

In conclusion,2-(benzylsulfanyl)-4 oxo 3 azaspiro 55 undec 1 ene 15 dicarbonitrile CAS No 185414668 represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique scaffold combined with functional groups such as benzylsulfanyl and cyano moieties positions it as a valuable asset in pharmaceutical research programs aimed at developing next-generation therapeutics.